Carbon monoxide; rhenium(2+)

• IUPAC Name: carbon monoxide;rhenium
• InChI: InChI=1S/10CO.2Re/c10*1-2
• InChI Key: ZIZHEHXAMPQGEK-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Re].[Re]
• Molecular Formula: C10O10Re2
• Molecular Weight: 652.51 g/mol
• Physical Description: White to light yellow powder; Insoluble in water; Not flammable; [MSDSonline]
• CAS RN: 14285-68-8

Description

Carbon monoxide and rhenium complexes have been extensively studied due to their potential in various chemical processes. These compounds are particularly notable for their role in catalysis and organometallic chemistry.

Synthesis Analysis

The synthesis of carbon monoxide and rhenium complexes often involves the reaction of rhenium with carbon monoxide under specific conditions. For example, Fredette and Lock (1973) detailed the synthesis of rhenium β-diketone complexes, highlighting the intricacies of rhenium's reaction with carbon monoxide and other components (Fredette & Lock, 1973).

Molecular Structure Analysis

The molecular structure of rhenium and carbon monoxide complexes is often characterized by unique bonding patterns and coordination geometries. For instance, a study by Hertzer and Walton (1977) on rhenium(II) carbonyl derivatives provided insights into the molecular arrangement and electronic structure of these compounds (Hertzer & Walton, 1977).

Chemical Reactions and Properties

The reactivity of carbon monoxide and rhenium complexes is diverse, with applications in various catalytic and synthetic processes. A study by Agarwal et al. (2012) explored the mechanisms for CO production using reduced rhenium tricarbonyl catalysts, demonstrating the complex chemical behavior of these compounds (Agarwal et al., 2012).

Physical Properties Analysis

The physical properties of carbon monoxide and rhenium complexes, such as solubility, melting points, and boiling points, are crucial for their application in different chemical environments. Baldas et al. (1982) investigated the crystal structure of carbonyltris(diethyldithiocarbamato) technetium(III), providing valuable data on the physical characteristics of similar rhenium complexes (Baldas et al., 1982).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and bonding characteristics, are key to understanding the applications of rhenium and carbon monoxide complexes. Zhu et al. (2019) discussed the palladium-catalyzed oxidative dehydrogenative carbonylation reactions using carbon monoxide, which can shed light on the chemical behaviors of similar rhenium complexes (Zhu et al., 2019).

Scientific Research Applications

Catalytic Reduction of CO2

• Rhenium tricarbonyl-based molecular catalysts have shown promise in converting CO_2 into higher-energy products like CO and formate, with studies highlighting their potential mechanisms involving light absorption, redox reactions, and specific rhenium carboxylate dimer formations (Agarwal et al., 2012).
• Research has also focused on the enhancement of electrochemical CO_2 reduction via rhenium(I) complexes, revealing that modifications in the coordination sphere can significantly affect catalytic performance, leading to high efficiencies and turnover frequencies in producing CO (Talukdar et al., 2020).

Carbon Monoxide-Releasing Molecules (CORMs)

• Studies have explored rhenium carbonyl complexes as potential CO carriers for bio-medical applications, where controlled CO release under light irradiation could offer therapeutic benefits. These complexes are noted for their stability, low cytotoxicity, and precise CO release capabilities under physiological conditions, suggesting their suitability as photo-CORMs (Kianfar et al., 2015).
• The cytoprotective effects of rhenium-based CORMs have been investigated, highlighting their potential in mitigating ischemia-reperfusion injury in cardiomyocytes, which opens avenues for novel therapeutic strategies in cardiovascular diseases (Zobi et al., 2010).

Surface Science and Activation of CO

• The interaction of CO with rhenium clusters has been analyzed to understand the activation of the C-O bond, crucial for various catalytic processes. Findings indicate that CO can bind molecularly to rhenium clusters, with the binding mode and extent of activation varying based on cluster size and conditions, providing insights into the design of more efficient catalysts for industrial applications (Lyon et al., 2009).

Safety And Hazards

Exposure to carbon monoxide can have severe health implications. When inhaled, carbon monoxide binds to hemoglobin in the blood, reducing its ability to transport oxygen to vital organs and tissues. The most common symptoms of CO poisoning are headache, dizziness, weakness, nausea, vomiting, chest pain, and confusion.

Future Directions

The development of photoactive CO-releasing materials (PhotoCORMa) is a promising route for future clinical applications. The use of rhenium in catalysts is expected to increase dramatically due to its high resistance to catalyst poisoning. The research on the chemistry and biological activities of CO-RMs has greatly intensified indicating that their potential use as CO delivering agents for the treatment of several pathological conditions is feasible.